13,17-Dimethyldotriacontane

• CAS No.: 69086-47-1
• Molecular Formula: C34H70
• Molecular Weight: 478.9 g/mol
• IUPAC Name: 13,17-dimethyldotriacontane
• InChI: InChI=1S/C34H70/c1-5-7-9-11-13-15-17-18-19-21-23-25-27-30-34(4)32-28-31-33(3)29-26-24-22-20-16-14-12-10-8-6-2/h33-34H,5-32H2,1-4H3
• InChI Key: SBEMHQVSQDLBLO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(C)CCCC(C)CCCCCCCCCCCC

Description

13,17-Dimethyldotriacontane is a hydrocarbon with the molecular formula C34H70 . It is a member of the alkane family, characterized by a long carbon chain with two methyl groups attached at the 13th and 17th positions . This compound is known for its stability and non-polar nature, making it an interesting subject for various scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 13,17-Dimethyldotriacontane typically involves the alkylation of long-chain alkanes . One common method is the Friedel-Crafts alkylation , where a long-chain alkane reacts with an alkyl halide in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3). The reaction conditions usually require an inert atmosphere and temperatures ranging from 0°C to 50°C .

Industrial Production Methods

Industrial production of this compound often involves fractional distillation of crude oil, followed by chemical modification to introduce the methyl groups at the desired positions. This process is highly efficient and can produce large quantities of the compound .

Chemical Reactions Analysis

Types of Reactions

13,17-Dimethyldotriacontane primarily undergoes substitution reactions due to its saturated nature. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions

Substitution Reactions: Typically involve halogens like chlorine or bromine in the presence of UV light or heat.

Oxidation Reactions: Often use strong oxidizing agents like potassium permanganate (KMnO4) or chromic acid (H2CrO4).

Reduction Reactions: Can be carried out using hydrogen gas (H2) in the presence of a metal catalyst like palladium (Pd) or platinum (Pt).

Major Products Formed

Substitution: Halogenated alkanes.

Oxidation: Alcohols, ketones, or carboxylic acids.

Reduction: Shorter-chain alkanes or alkenes.

Scientific Research Applications

13,17-Dimethyldotriacontane has a wide range of applications in various fields:

Chemistry: Used as a reference compound in gas chromatography due to its well-defined retention index.

Biology: Studied for its role in the cuticular hydrocarbons of insects, which are crucial for communication and protection.

Medicine: Investigated for its potential use in drug delivery systems due to its hydrophobic nature.

Industry: Utilized in the production of lubricants and as a component in specialty chemicals.

Mechanism of Action

The mechanism of action of 13,17-Dimethyldotriacontane is primarily based on its hydrophobic interactions . In biological systems, it interacts with lipid membranes, affecting their fluidity and permeability. This can influence various cellular processes, including signal transduction and membrane transport .

Comparison with Similar Compounds

Similar Compounds

Dotriacontane: A straight-chain alkane with the formula C32H66.

13,17-Dimethylhentriacontane: Similar structure but with one less carbon atom (C33H68).

Uniqueness

13,17-Dimethyldotriacontane is unique due to its specific methyl substitutions , which confer distinct physical and chemical properties. These substitutions can affect its boiling point, melting point, and reactivity compared to its straight-chain and other methylated counterparts .